Cas no 2172131-30-3 (3-amino-3-(2,2-dimethylcyclopropyl)propanamide)

• Product Name: 3-amino-3-(2,2-dimethylcyclopropyl)propanamide
• CAS No: 2172131-30-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6190739
• PubChem ID: 165534080
• Update Time: 2025-06-28

3-amino-3-(2,2-dimethylcyclopropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,2-dimethylcyclopropyl)propanamide
• 2172131-30-3
• EN300-1284439

• Inchi： 1S/C8H16N2O/c1-8(2)4-5(8)6(9)3-7(10)11/h5-6H,3-4,9H2,1-2H3,(H2,10,11)
• InChI Key： ZWOYGPZNITTWME-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1(C)C)N)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-amino-3-(2,2-dimethylcyclopropyl)propanamide

Exploring the Chemical Properties and Applications of 3-amino-3-(2,2-dimethylcyclopropyl)propanamide

3-amino-3-(2,2-dimethylcyclopropyl)propanamide, identified by the CAS number 2172131-30-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopropyl group attached to a propanamide backbone. The presence of the cyclopropyl group introduces interesting electronic and steric properties, making this compound a valuable subject for both theoretical and experimental studies.

The synthesis of 3-amino-3-(2,2-dimethylcyclopropyl)propanamide involves a series of well-defined organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process. These developments have not only improved the efficiency of production but also opened up new avenues for modifying the structure of the compound to suit specific applications.

One of the most promising applications of 3-amino-3-(2,2-dimethylcyclopropyl)propanamide lies in its potential as a building block for more complex molecules. Its ability to undergo various functional group transformations makes it highly versatile. For example, it can be used as a starting material for synthesizing bioactive compounds with potential pharmaceutical applications. Recent studies have highlighted its role in drug design, particularly in the development of compounds targeting specific biological pathways.

In addition to its synthetic utility, 3-amino-3-(2,2-dimethylcyclopropyl)propanamide has been studied extensively for its physical properties. Researchers have investigated its thermal stability, solubility, and reactivity under different conditions. These studies have provided valuable insights into its behavior in various chemical environments, which is crucial for optimizing its use in industrial and laboratory settings.

The compound's unique electronic structure also makes it an interesting candidate for materials science applications. For instance, it has been explored as a component in polymer systems where specific mechanical or electronic properties are desired. Recent research has focused on understanding how the cyclopropyl group influences the overall properties of these materials.

In terms of safety and handling, 3-amino-3-(2,2-dimethylcyclopropyl)propanamide has been classified as a non-hazardous substance under standard conditions. However, proper precautions should always be taken when working with chemical compounds to ensure safety in laboratory environments.

The ongoing research into 3-amino-3-(2,2-dimethylcyclopropyl)propanamide continues to uncover new possibilities for its use across various industries. As advancements in synthetic chemistry and materials science progress, this compound is likely to play an increasingly important role in both academic and industrial settings.